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Compound of Interest

Compound Name: STAT3-IN-8

Cat. No.: B1681125 Get Quote

Introduction

Signal Transducer and Activator of Transcription 3 (STAT3) is a critical transcription factor

involved in numerous cellular processes, including cell growth, proliferation, and apoptosis.[1]

[2] Its persistent activation is a hallmark of many human cancers, making it a key target for

therapeutic intervention. STAT3-IN-8 is a potent small molecule inhibitor of STAT3, valued in

cancer research for its ability to disrupt the STAT3 signaling pathway.[3] Accurate and

reproducible experimental results hinge on the proper preparation and storage of inhibitor stock

solutions. This document provides a detailed protocol for the preparation of STAT3-IN-8 stock

solutions using dimethyl sulfoxide (DMSO) as the solvent, ensuring solution integrity and

stability for use in downstream cell-based assays and other applications.

Data Presentation

A summary of the essential quantitative data required for preparing the STAT3-IN-8 stock

solution is provided below.
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Parameter Value Source

Molecular Weight 647.62 g/mol [3]

CAS Number 2237957-26-3 [3]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [4][5][6]

Storage of Powder -20°C for up to 3 years [4][7]

Storage of Stock Solution
-80°C for up to 2 years; -20°C

for up to 1 year
[4][7][8]

Experimental Protocols
1. Safety Precautions

Always handle STAT3-IN-8 powder in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Avoid inhalation of the powder and direct contact with skin and eyes.[7]

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

2. Materials Required

STAT3-IN-8 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Sterile, RNase/DNase-free polypropylene cryovials for aliquots

Calibrated micropipettes and sterile tips
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Vortex mixer

(Optional) Sonicator water bath

3. Calculation for Stock Solution Preparation

To prepare a stock solution of a specific molarity, use the following formula, which is a

rearrangement of the standard molarity equation[3]:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example Calculation for a 10 mM Stock Solution in 1 mL of DMSO:

Mass (mg) = 10 mM x 1 mL x 647.62 g/mol / 1000

Mass (mg) = 6.476 mg

Therefore, 6.476 mg of STAT3-IN-8 powder is required to make 1 mL of a 10 mM stock

solution.

4. Step-by-Step Procedure for Stock Solution Preparation

Equilibration: Before opening, allow the vial of STAT3-IN-8 powder to equilibrate to room

temperature for 15-20 minutes to prevent condensation of moisture.

Weighing: Carefully weigh the calculated amount of STAT3-IN-8 powder (e.g., 6.476 mg for a

10 mM solution) and place it into a sterile microcentrifuge tube or vial.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of fresh, high-

purity DMSO (e.g., 1 mL) to the tube containing the powder. Using fresh DMSO is

recommended as moisture-absorbing DMSO can reduce the solubility of the compound.[4]

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution should be observed.

Solubility Enhancement (if needed): If the compound does not dissolve completely, gently

warm the tube to 37°C for 5-10 minutes or place it in a sonicator bath for a few minutes to
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aid dissolution.[5][6]

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile polypropylene cryovials.[4]

[8]

Storage: Label the aliquots clearly with the compound name, concentration, and date of

preparation. Store the aliquots in a light-protected box at -80°C for long-term stability (up to 2

years).[8] For shorter-term use, storage at -20°C is acceptable for up to one year.[8]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the STAT3-IN-8 stock

solution.
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Caption: Workflow for preparing STAT3-IN-8 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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